A bromine-radical mediated three-component reaction comprising allenes, electron-deficient alkenes and allyl bromides: facile synthesis of 2-bromo-1,7-dienes†

Chemical Communications Pub Date: 2014-04-16 DOI: 10.1039/C4CC01597E

Abstract

A bromine-radical mediated three-component coupling reaction was effectively achieved by the use of allenes, electron-deficient alkenes, and allyl bromides and led to the synthesis of 2-bromo-1,7-dienes in good to high yields. This protocol was extended to the three-component process using alkylidenecyclopropane, which gave 2-bromo-1,8-diene along with alkylidenecyclopentane.

Graphical abstract: A bromine-radical mediated three-component reaction comprising allenes, electron-deficient alkenes and allyl bromides: facile synthesis of 2-bromo-1,7-dienes
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